methyl 3-amino-6-bromo-5-methylpyrazine-2-carboxylate hydrobromide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-amino-6-bromo-5-methylpyrazine-2-carboxylate hydrobromide involves the reaction of 3-amino-6-bromo-5-methylpyrazine-2-carboxylic acid with methanol and hydrobromic acid.", "Starting Materials": [ "3-amino-6-bromo-5-methylpyrazine-2-carboxylic acid", "Methanol", "Hydrobromic acid" ], "Reaction": [ "To a solution of 3-amino-6-bromo-5-methylpyrazine-2-carboxylic acid in methanol, add hydrobromic acid.", "Heat the reaction mixture at reflux for several hours.", "Cool the reaction mixture and filter the resulting precipitate.", "Wash the precipitate with cold methanol and dry under vacuum to obtain methyl 3-amino-6-bromo-5-methylpyrazine-2-carboxylate hydrobromide." ] } | |
CAS RN |
1803582-65-1 |
Product Name |
methyl 3-amino-6-bromo-5-methylpyrazine-2-carboxylate hydrobromide |
Molecular Formula |
C7H9Br2N3O2 |
Molecular Weight |
327 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
